Cas no 2349320-23-4 ((R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid)

• Product Name: (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid
• CAS No: 2349320-23-4
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6787971
• PubChem ID: 163358531
• Update Time: 2025-10-28

(R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid
• 2349320-23-4
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(oxan-4-yl)butanoic acid

• Inchi： 1S/C14H25NO5/c1-14(2,3)20-13(18)15-11(12(16)17)5-4-10-6-8-19-9-7-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)/t11-/m1/s1
• InChI Key： BXNFWGQGEIRSEW-LLVKDONJSA-N
• SMILES： O1CCC(CC1)CC[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid

Introduction to (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid (CAS No. 2349320-23-4)

(R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid (CAS No. 2349320-23-4) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a tert-butyloxycarbonyl (Boc) protecting group on the amino moiety and a tetrahydropyran ring attached to the side chain. These characteristics make it a valuable building block for the synthesis of complex molecules and potential therapeutic agents.

The chiral center in (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid is crucial for its biological activity and selectivity. The Boc protecting group ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the reactivity and stability of the molecule. The tetrahydropyran ring, on the other hand, imparts conformational rigidity and specific steric interactions, which are essential for binding to biological targets.

Recent research has highlighted the potential of (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid in various applications. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties. Peptidomimetics have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its role in peptidomimetic synthesis, (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid has been explored as a building block for small molecule drugs. The tetrahydropyran ring provides a scaffold that can be functionalized with various substituents to modulate the physicochemical properties and biological activity of the resulting compounds. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel drug leads.

The synthetic accessibility of (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid has also been a subject of extensive investigation. Several efficient and scalable synthetic routes have been developed, enabling the production of this compound on both laboratory and industrial scales. These methods typically involve enantioselective catalytic processes or chiral resolution techniques to ensure high enantiomeric purity, which is essential for pharmaceutical applications.

One notable application of (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid is in the field of protein-protein interaction (PPI) inhibitors. PPIs play critical roles in many cellular processes, and their dysregulation is often associated with disease states. By designing small molecules that can disrupt specific PPIs, researchers aim to develop new therapeutic strategies. The structural features of (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid make it well-suited for this purpose, as it can be tailored to fit into specific binding pockets on protein surfaces.

In conclusion, (R)-2-(Boc-amino)-4-(tetrahydropyran-4-yl)butanoic acid (CAS No. 2349320-23-4) is a versatile and promising compound with a wide range of applications in medicinal chemistry and drug discovery. Its unique structural properties, synthetic accessibility, and potential for functionalization make it an invaluable tool for researchers aiming to develop new therapeutic agents. As ongoing research continues to uncover new insights into its biological activity and synthetic utility, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.